Cas no 40434-87-5 ((R)-(-)-1-Phenyl-1,2-ethanediol2-tosylate)

(R)-(-)-1-Phenyl-1,2-ethanediol2-tosylate Properties

Names and Identifiers

• (R)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• (R)-(-)-2-Hydroxy-2-phenylethyl p-toluenesulfonate
• (R)-(-)-1-Phenyl-1,2-ethanediol 2-tosylate
• [(2R)-2-hydroxy-2-phenylethyl] 4-methylbenzenesulfonate
• (R)-(-)-2-Hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• PubChem13840
• 2-hydroxy-2-phenylethyl 4-methylbenzenesulfonate
• KSC921I1J
• 5444AB
• FCH3612920
• AX8015988
• ST50826121
• 434P875
• (2R)-2-hydroxy-2-phenylethyl 4-methylbenzen
• CS-W012178
• AS-68992
• 40434-87-5
• (R)-2-Hydroxy-2-phenylethyl4-methylbenzenesulfonate
• C15H16O4S
• AKOS015842555
• AK-823/41252423
• SCHEMBL2545829
• MFCD00236055
• (1R)-2-[(4-methylbenzenesulfonyl)oxy]-1-phenylethan-1-ol
• AB9449
• IOTJIFRGXYQHAQ-HNNXBMFYSA-N
• (1R)-2-[(4-METHYLBENZENESULFONYL)OXY]-1-PHENYLETHANOL
• +Expand

• MDL： MFCD00236055
• InChIKey： IOTJIFRGXYQHAQ-HNNXBMFYSA-N
• Inchi： 1S/C15H16O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10,15-16H,11H2,1H3/t15-/m0/s1
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O[H]
• BRN： 5755931

Computed Properties

• Exact Mass: 292.07693g/mol
• Surface Charge: 0
• XLogP3: 2.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 292.07693g/mol
• Monoisotopic Mass: 292.07693g/mol
• Topological Polar Surface Area: 72Ų
• Heavy Atom Count: 20
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 3.51470
• PSA: 71.98000
• Refractive Index: 1.59
• Boiling Point: 480.6±40.0 °C at 760 mmHg
• Melting Point: 74-76 ºC
• Flash Point: 244.5±27.3 °C
• Color/Form: solid
• Solubility: Insoluble
• Specific Rotation: -34 º (c=2 in EtOH)
• Density: 1.274

(R)-(-)-1-Phenyl-1,2-ethanediol2-tosylate Security Information

• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

(R)-(-)-1-Phenyl-1,2-ethanediol2-tosylate Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%